Ethyl 3-hydroxy-2,2-dimethylhexanoate
Overview
Description
Ethyl 3-hydroxy-2,2-dimethylhexanoate is a chemical compound with the molecular formula C12H22O3. It is commonly used in scientific research as a building block for the synthesis of various organic compounds.
Scientific Research Applications
Ethyl 3-hydroxy-2,2-dimethylhexanoate is commonly used as a building block for the synthesis of various organic compounds. It is particularly useful in the synthesis of chiral compounds due to its stereocenter at the 3-position. It has been used in the synthesis of various natural products such as (+)-pumiliotoxin C and (+)-trichostatin A.
Mechanism of Action
The mechanism of action of Ethyl 3-hydroxy-2,2-dimethylhexanoate is not well understood. However, it is believed to act as a nucleophile in various reactions due to the presence of the hydroxyl group at the 3-position.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of Ethyl 3-hydroxy-2,2-dimethylhexanoate. However, it has been reported to have low toxicity and is not expected to have any significant adverse effects on human health.
Advantages and Limitations for Lab Experiments
Ethyl 3-hydroxy-2,2-dimethylhexanoate is a versatile building block for the synthesis of various organic compounds. It is particularly useful in the synthesis of chiral compounds due to its stereocenter at the 3-position. However, it can be challenging to synthesize in large quantities due to the need for an acid catalyst and the potential for side reactions.
Future Directions
There are several potential future directions for the use of Ethyl 3-hydroxy-2,2-dimethylhexanoate in scientific research. One potential application is in the synthesis of new chiral catalysts for use in asymmetric synthesis. Another potential application is in the development of new drugs for the treatment of various diseases. Additionally, Ethyl 3-hydroxy-2,2-dimethylhexanoate could be used as a building block for the synthesis of new materials with unique properties.
Conclusion
In conclusion, Ethyl 3-hydroxy-2,2-dimethylhexanoate is a versatile building block for the synthesis of various organic compounds. It has several potential applications in scientific research, particularly in the synthesis of chiral compounds. While there is limited information available on its biochemical and physiological effects, it is not expected to have any significant adverse effects on human health. There are several potential future directions for the use of Ethyl 3-hydroxy-2,2-dimethylhexanoate in scientific research, including the development of new chiral catalysts, drugs, and materials.
properties
IUPAC Name |
ethyl 3-hydroxy-2,2-dimethylhexanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O3/c1-5-7-8(11)10(3,4)9(12)13-6-2/h8,11H,5-7H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWKVMAVUBDWUJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(C)(C)C(=O)OCC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-hydroxy-2,2-dimethylhexanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Formamide, N-[2-(4-fluorophenyl)ethyl]-](/img/structure/B3186945.png)
![1-Propan-2-yl-4,5,6,7-tetrahydropyrazolo[4,5-c]pyridine](/img/structure/B3186961.png)
![1-Butanol, 4-[(2-aminoethyl)amino]-](/img/structure/B3186975.png)
![Methyl 5-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate](/img/structure/B3186987.png)
![Cyclobuta[1,2-c:3,4-c']difurantetrone, tetrahydro-3a,6a-dimethyl-](/img/structure/B3187012.png)
